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Compound of Interest

Compound Name: LDN-211904

Cat. No.: B15579383

For researchers and scientists engaged in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides essential, step-by-step procedures for the safe handling and disposal of LDN-
211904, a potent and reversible EphB3 inhibitor. Adherence to these protocols is imperative to
ensure a safe laboratory environment and compliance with regulatory standards.

LDN-211904 is a combustible solid with a Water Hazard Class (WGK) of 2, indicating it is
hazardous to water. Therefore, it must be treated as hazardous waste and must not be
disposed of in the regular trash or down the drain.[1][2] The following procedures outline the
approved methods for its disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of
LDN-211904 should be conducted in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Protocol

o Waste Identification and Segregation:

o Treat all unused, expired, or contaminated LDN-211904 as hazardous chemical waste.[3]
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o Do not mix LDN-211904 waste with other chemical waste streams unless compatibility
has been verified. Store acids and bases separately, and keep oxidizing agents away from
reducing agents and organic compounds.[4]

e Containerization:

o Use a dedicated, properly labeled, and chemically compatible container for LDN-211904
waste.[5] The container must be in good condition, with a secure, leak-proof lid.[5]

o The original container may be used if it is intact and can be securely sealed.[4]
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste," the full chemical
name "LDN-211904," and any known hazard characteristics (e.g., "Combustible Solid").

e Storage:

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[3][4] This area must be at or near the point of generation and
under the control of laboratory personnel.[5]

o Ensure the SAA is inspected weekly for any signs of leakage.[4]
e Disposal Request:

o Once the waste container is full, or if it has been in storage for an extended period
(typically not to exceed one year for partially filled containers), arrange for its disposal
through your institution's Environmental Health and Safety (EHS) department.[3][4]

o Your EHS department will coordinate with a licensed hazardous waste disposal contractor
for proper off-site treatment and disposal.

Quantitative Data Summary

The following table summarizes key quantitative and safety data for LDN-211904.
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Property Value Reference
ICso0 79 nM [6]
Storage Class 11 (Combustible Solids) [2]
Water Hazard Class (WGK) 2 (Hazardous to water) [2]

Experimental Protocols

While specific experimental protocols for the disposal of LDN-211904 are not detailed in the
provided search results, the general principle of treating it as hazardous chemical waste is the
primary directive. The disposal process itself is an operational procedure rather than an
experimental one.

Disposal Workflow for LDN-211904

The following diagram illustrates the logical workflow for the proper disposal of LDN-211904 in
a laboratory setting.
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LDN-211904 Disposal Workflow

By following these procedures, researchers can ensure the safe and compliant disposal of
LDN-211904, thereby protecting themselves, their colleagues, and the environment. Always
consult your institution's specific chemical hygiene and hazardous waste management plans

for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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